Cas no 63787-13-3 (Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester)

• Product Name: Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
• CAS No: 63787-13-3
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 425735
• PubChem ID: 10800114
• Update Time: 2025-04-19

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
• methyl 3-[4-(2-chloroacetyl)phenyl]propanoate
• SCHEMBL9294508
• DTXSID30445107
• methyl 3-(4-chloroacetylphenyl)-propionate
• WZTUDEBHYBHGHD-UHFFFAOYSA-N
• methyl 3-(4-chloroacetylphenyl)propionate
• 63787-13-3

• Inchi： 1S/C12H13ClO3/c1-16-12(15)7-4-9-2-5-10(6-3-9)11(14)8-13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： WZTUDEBHYBHGHD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 240.05539
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37